Cas no 201047-84-9 ((S)-2-Amino-5-(pyrazine-2-carboxamido)pentanoic Acid)
(S)-2-Amino-5-(pyrazine-2-carboxamido)pentanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- L-Ornithine,N5-(pyrazinylcarbonyl)- (9CI)
- (2S)-2-amino-5-(pyrazine-2-carbonylamino)pentanoic acid
- H-ORN(PYRAZINYLCARBONYL)-OH
- Nδ-Pyrazinylcarbonyl-L-ornithine
- Ndelta-Pyrazinylcarbonyl-L-ornithine
- Nd-Pyrazinylcarbonyl-L-ornithine
- SCHEMBL2237243
- AKOS027384356
- DTXSID80427291
- H-Orn(pyrazic)-OH
- N~5~-(pyrazin-2-ylcarbonyl)-L-ornithine
- Q27449910
- 201047-84-9
- CS-0336555
- L-Ornithine,n5-(pyrazinylcarbonyl)-(9ci)
- (S)-2-Amino-5-(pyrazine-2-carboxamido)pentanoic acid
- (2S)-2-AMINO-5-(PYRAZIN-2-YLFORMAMIDO)PENTANOIC ACID
- (2S)-2-azaniumyl-5-(pyrazine-2-carbonylamino)pentanoate
- L-Ornithine, N5-(2-pyrazinylcarbonyl)-
- (2S)-2-amino-5-[(pyrazin-2-yl)formamido]pentanoic acid
- MFCD00672359
- DB-231458
- G84372
- N5-(pyrazinylcarbonyl)-l-ornithine
- L-Orn(pyrazinylcarbonyl)-OH
- (S)-2-Amino-5-(pyrazine-2-carboxamido)pentanoic Acid
-
- MDL: MFCD00672359
- Inchi: 1S/C10H14N4O3/c11-7(10(16)17)2-1-3-14-9(15)8-6-12-4-5-13-8/h4-7H,1-3,11H2,(H,14,15)(H,16,17)/t7-/m0/s1
- InChI Key: GJGIGJGNECGMMN-ZETCQYMHSA-N
- SMILES: OC([C@H](CCCNC(C1C=NC=CN=1)=O)N)=O
Computed Properties
- Exact Mass: 238.10700
- Monoisotopic Mass: 238.10659032g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.5
- Topological Polar Surface Area: 118Ų
Experimental Properties
- PSA: 118.20000
- LogP: 0.48970
(S)-2-Amino-5-(pyrazine-2-carboxamido)pentanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O671018-25mg |
(S)-2-Amino-5-(pyrazine-2-carboxamido)pentanoic Acid |
201047-84-9 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | O671018-50mg |
(S)-2-Amino-5-(pyrazine-2-carboxamido)pentanoic Acid |
201047-84-9 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | O671018-200mg |
(S)-2-Amino-5-(pyrazine-2-carboxamido)pentanoic Acid |
201047-84-9 | 200mg |
$ 230.00 | 2022-06-03 | ||
| abcr | AB313141-1 g |
H-Orn(pyrazinylcarbonyl)-OH, 95%; . |
201047-84-9 | 95% | 1 g |
€468.50 | 2023-07-19 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-286561-1 g |
Ndelta-Pyrazinylcarbonyl-L-ornithine, |
201047-84-9 | 1g |
¥2,933.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-286561A-5 g |
Ndelta-Pyrazinylcarbonyl-L-ornithine, |
201047-84-9 | 5g |
¥11,552.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-286561-1g |
Ndelta-Pyrazinylcarbonyl-L-ornithine, |
201047-84-9 | 1g |
¥2933.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-286561A-5g |
Ndelta-Pyrazinylcarbonyl-L-ornithine, |
201047-84-9 | 5g |
¥11552.00 | 2023-09-05 | ||
| abcr | AB313141-1g |
H-Orn(pyrazinylcarbonyl)-OH, 95%; . |
201047-84-9 | 95% | 1g |
€468.50 | 2025-02-13 | |
| abcr | AB313141-5g |
H-Orn(pyrazinylcarbonyl)-OH, 95%; . |
201047-84-9 | 95% | 5g |
€1832.60 | 2025-02-13 |
(S)-2-Amino-5-(pyrazine-2-carboxamido)pentanoic Acid Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on (S)-2-Amino-5-(pyrazine-2-carboxamido)pentanoic Acid
Introduction to (S)-2-Amino-5-(pyrazine-2-carboxamido)pentanoic Acid (CAS No. 201047-84-9)
The compound (S)-2-Amino-5-(pyrazine-2-carboxamido)pentanoic Acid, identified by its CAS number 201047-84-9, is a sophisticated molecule with significant implications in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their structural complexity and functional diversity, making it a subject of considerable interest in both academic research and industrial applications. The unique arrangement of its atoms and functional groups imparts specific chemical properties that make it valuable for various synthetic and therapeutic purposes.
The molecular structure of (S)-2-Amino-5-(pyrazine-2-carboxamido)pentanoic Acid consists of a five-carbon chain with an amino group at the second position and a pyrazine-2-carboxamido group at the fifth position. This configuration contributes to its chiral nature, with the (S) configuration indicating a specific spatial arrangement of its atoms. Such chirality is crucial in pharmaceuticals, as it can significantly influence the compound's biological activity and interactions with biological targets.
In recent years, there has been growing interest in the development of novel peptidomimetics, which are synthetic molecules designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. The compound (S)-2-Amino-5-(pyrazine-2-carboxamido)pentanoic Acid is a prime example of a peptidomimetic building block, offering researchers a versatile scaffold for designing new therapeutic agents. Its ability to incorporate into peptide-like sequences while maintaining structural integrity makes it an attractive candidate for drug discovery initiatives.
One of the most compelling aspects of (S)-2-Amino-5-(pyrazine-2-carboxamido)pentanoic Acid is its potential application in the development of targeted therapies. The pyrazine moiety, in particular, is known for its ability to interact with various biological targets, including enzymes and receptors. This interaction can be harnessed to develop drugs that selectively modulate specific biological pathways, thereby enhancing therapeutic efficacy while minimizing side effects. Current research is exploring how this compound can be modified to improve its binding affinity and selectivity for particular targets.
The pharmaceutical industry has been increasingly leveraging computational methods and high-throughput screening techniques to identify promising drug candidates. The compound (S)-2-Amino-5-(pyrazine-2-carboxamido)pentanoic Acid has been utilized in several virtual screening campaigns due to its unique structural features. These studies have highlighted its potential as an intermediate in the synthesis of novel compounds with therapeutic potential. By integrating machine learning algorithms with traditional experimental approaches, researchers are able to accelerate the discovery process, leading to faster development of new drugs.
Beyond its pharmaceutical applications, (S)-2-Amino-5-(pyrazine-2-carboxamido)pentanoic Acid also finds utility in biochemical research. Its role as a building block in peptide synthesis has enabled scientists to explore new avenues in understanding protein-protein interactions and enzyme mechanisms. For instance, by incorporating this compound into synthetic peptides, researchers can study how subtle changes in amino acid sequence affect biological activity. Such insights are crucial for developing drugs that can precisely modulate protein function.
The synthesis of (S)-2-Amino-5-(pyrazine-2-carboxamido)pentanoic Acid presents both challenges and opportunities for chemists. While the synthesis route requires careful optimization to ensure high yield and purity, recent advancements in synthetic methodologies have made it more feasible than ever before. Techniques such as asymmetric catalysis and chiral auxiliary strategies have been particularly effective in achieving the desired stereochemical outcome. These advancements not only improve the accessibility of the compound but also open doors for further modifications and derivatization.
In conclusion, the compound (S)-2-Amino-5-(pyrazine-2-carboxamido)pentanoic Acid (CAS No. 201047-84-9) represents a significant advancement in pharmaceutical chemistry and biochemistry. Its unique structural features and functional groups make it a valuable tool for drug discovery and biochemical research. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies that address unmet medical needs.
201047-84-9 ((S)-2-Amino-5-(pyrazine-2-carboxamido)pentanoic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)